Cas no 1261471-47-9 (8-Hydroxyquinoline-3-acetonitrile)

• Product Name: 8-Hydroxyquinoline-3-acetonitrile
• CAS No: 1261471-47-9
• MF: C₁₁H₈N₂O
• MW: 184.19402217865
• CID: 4816463
• Update Time: 2025-10-28

8-Hydroxyquinoline-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 8-Hydroxyquinoline-3-acetonitrile

• Inchi： 1S/C11H8N2O/c12-5-4-8-6-9-2-1-3-10(14)11(9)13-7-8/h1-3,6-7,14H,4H2
• InChI Key： LGQBBHCHMDCRPN-UHFFFAOYSA-N
• SMILES： OC1=CC=CC2=CC(CC#N)=CN=C21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 245
• XLogP3: 1.5
• Topological Polar Surface Area: 56.9

Additional information on 8-Hydroxyquinoline-3-acetonitrile

Introduction to 8-Hydroxyquinoline-3-acetonitrile (CAS No. 1261471-47-9)

8-Hydroxyquinoline-3-acetonitrile (CAS No. 1261471-47-9) is a versatile compound that has garnered significant attention in the fields of medicinal chemistry and materials science due to its unique structural and functional properties. This compound, also known as 3-cyano-8-hydroxyquinoline, belongs to the class of quinoline derivatives, which are widely studied for their diverse biological activities and potential applications in drug development.

The molecular structure of 8-Hydroxyquinoline-3-acetonitrile consists of a quinoline ring with a hydroxyl group at the 8-position and a cyano group at the 3-position. The presence of these functional groups imparts distinct chemical and physical properties to the molecule, making it a valuable candidate for various research and industrial applications.

In recent years, significant progress has been made in understanding the biological activities of 8-Hydroxyquinoline-3-acetonitrile. Studies have shown that this compound exhibits potent antioxidant, anti-inflammatory, and antimicrobial properties. These activities are attributed to its ability to chelate metal ions, scavenge free radicals, and modulate key signaling pathways involved in inflammation and microbial growth.

One of the key areas of research involving 8-Hydroxyquinoline-3-acetonitrile is its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can inhibit the proliferation of various cancer cell lines by inducing apoptosis and disrupting cell cycle progression. The mechanism of action involves the modulation of multiple signaling pathways, including those involving p53, Bcl-2, and caspases.

Beyond its biological activities, 8-Hydroxyquinoline-3-acetonitrile has also been explored for its applications in materials science. The compound's ability to form stable complexes with metal ions makes it a promising candidate for the development of luminescent materials and sensors. For instance, coordination complexes of 8-Hydroxyquinoline-3-acetonitrile with transition metals have shown excellent photoluminescent properties, which can be harnessed for various optical and electronic devices.

In the context of drug development, 8-Hydroxyquinoline-3-acetonitrile has been investigated as a lead compound for the design of novel therapeutic agents. Researchers have synthesized a range of derivatives by modifying the hydroxyl and cyano groups to enhance specific biological activities or improve pharmacokinetic properties. These efforts have led to the identification of several promising candidates with enhanced potency and selectivity against target diseases.

The synthesis of 8-Hydroxyquinoline-3-acetonitrile is well-documented in the literature. Common synthetic routes involve multistep processes starting from readily available precursors such as 8-hydroxyquinoline and acrylonitrile. The choice of synthetic method depends on factors such as yield, purity, and scalability, which are crucial considerations for both academic research and industrial production.

To further explore the potential applications of 8-Hydroxyquinoline-3-acetonitrile, ongoing research is focused on elucidating its detailed mechanisms of action at the molecular level. Advanced techniques such as X-ray crystallography, nuclear magnetic resonance (NMR) spectroscopy, and computational modeling are being employed to gain insights into its interactions with biological targets and metal ions.

In conclusion, 8-Hydroxyquinoline-3-acetonitrile (CAS No. 1261471-47-9) is a multifaceted compound with a wide range of potential applications in medicinal chemistry, materials science, and other related fields. Its unique structural features and diverse biological activities make it an attractive candidate for further research and development. As new findings continue to emerge, the future prospects for this compound appear promising, paving the way for innovative solutions in healthcare and technology.